
An In-depth Technical Guide to 4-Cyano-3-
fluorophenyl 4-propylbenzoate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
4-Cyano-3-fluorophenyl 4-

propylbenzoate

Cat. No.: B1582055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-Cyano-3-fluorophenyl 4-
propylbenzoate, a versatile aromatic ester with significant applications in materials science

and as a key building block in the synthesis of complex organic molecules. This document will

delve into its chemical and physical properties, potential synthesis strategies, and its role in

various research and development sectors, particularly in the pharmaceutical industry.

Core Molecular and Physical Properties
4-Cyano-3-fluorophenyl 4-propylbenzoate, also known by its synonym 4-Propylbenzoic Acid

4-Cyano-3-fluorophenyl Ester, is a compound of interest due to the unique interplay of its

functional groups.[1][2] The presence of a cyano group, a fluorine atom, and an ester linkage

on a biphenyl-like core structure imparts specific electronic and steric characteristics that are

highly valuable in chemical synthesis.

Molecular Attributes
A summary of the key molecular and physical data is presented below for quick reference.
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Property Value Source(s)

Molecular Formula C₁₇H₁₄FNO₂ [1][3][4][5]

Molecular Weight 283.30 g/mol [3][4][5][6]

CAS Number 86776-51-4 [1][3][4]

Appearance
White to almost white

crystalline powder
[1][4][5]

Melting Point 69 - 73 °C [1][2]

Purity Typically ≥98.0% (by GC) [1][4]

The structure of 4-Cyano-3-fluorophenyl 4-propylbenzoate features a propylbenzoate group

ester-linked to a 4-cyano-3-fluorophenyl moiety. This arrangement is critical to its function as

both a liquid crystal monomer and a synthetic intermediate.[3]

Structural Representation
The two-dimensional chemical structure of the molecule is depicted below, illustrating the

connectivity of the atoms.

Caption: 2D structure of 4-Cyano-3-fluorophenyl 4-propylbenzoate.

Synthesis and Reactivity
4-Cyano-3-fluorophenyl 4-propylbenzoate is typically synthesized through an esterification

reaction. The causality behind this choice lies in the robust and well-understood nature of

forming ester bonds, which allows for high yields and purity.

Proposed Synthesis Workflow
A common and logical synthetic route involves the reaction of 4-propylbenzoyl chloride with 4-

cyano-3-fluorophenol. This method is favored for its efficiency and the commercial availability

of the starting materials.
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Caption: Proposed synthesis workflow for the target compound.

Experimental Protocol: Esterification

Acid Chloride Formation: 4-Propylbenzoic acid is reacted with an excess of a chlorinating

agent, such as thionyl chloride (SOCl₂), often in an inert solvent. This converts the carboxylic

acid into the more reactive acyl chloride. The reaction is typically performed under reflux to

ensure completion.

Esterification: The resulting 4-propylbenzoyl chloride is then reacted with 4-cyano-3-

fluorophenol in the presence of a base, such as pyridine. The base acts as a scavenger for

the hydrochloric acid byproduct, driving the reaction to completion.

Work-up and Purification: The reaction mixture is typically washed with dilute acid, water,

and brine to remove the base and any unreacted starting materials. The organic layer is then
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dried, and the solvent is removed under reduced pressure. The crude product is often

purified by recrystallization to yield the final white crystalline solid.

This self-validating protocol ensures high purity, which can be confirmed by techniques such as

Gas Chromatography (GC), as indicated by supplier data.[1][4]

Applications in Research and Development
The unique molecular architecture of 4-Cyano-3-fluorophenyl 4-propylbenzoate makes it a

valuable compound in several high-technology fields.

Pharmaceutical Development
This compound serves as a crucial intermediate in the synthesis of various pharmaceutical

agents.[1] Its fluorinated and cyanated phenyl ring is a common motif in modern medicinal

chemistry. The fluorine atom can enhance metabolic stability and binding affinity, while the

cyano group can act as a hydrogen bond acceptor or be further transformed into other

functional groups. It is particularly noted for its use in the development of anti-cancer and anti-

inflammatory drugs.[1] The synthesis of various bioactive molecules, such as certain enzyme

inhibitors and receptor modulators, often involves intermediates with similar structural features.

[7][8]

Materials Science
As a fluorinated liquid crystal monomer, 4-Cyano-3-fluorophenyl 4-propylbenzoate is utilized

in the formulation of advanced materials.[1][3] The rod-like shape of the molecule, combined

with its polar cyano group, facilitates the formation of stable nematic phases, which are

essential for liquid crystal displays (LCDs).[9] Its incorporation into polymer matrices can also

enhance properties such as thermal stability, durability, and resistance to environmental

factors.[1]

Agrochemicals and Organic Synthesis
The compound also finds application in the creation of agrochemicals, including pesticides and

herbicides.[1] Furthermore, it serves as a versatile building block in broader organic synthesis,

enabling the construction of complex molecular frameworks for various research and industrial

applications.[1]
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Safety and Handling
Standard laboratory safety precautions should be observed when handling 4-Cyano-3-
fluorophenyl 4-propylbenzoate. This includes the use of personal protective equipment such

as safety glasses, gloves, and a lab coat. The compound should be stored at room temperature

in a tightly sealed container.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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